Cas no 2137596-98-4 (1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2137596-98-4
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5995493
• PubChem ID: 165482166
• Update Time: 2025-10-28

1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine
• EN300-1110296
• 2137596-98-4
• 1-[(dimethyl-1,3-thiazol-4-yl)methyl]-4-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H14N4S/c1-6-4-14(13-10(6)11)5-9-7(2)15-8(3)12-9/h4H,5H2,1-3H3,(H2,11,13)
• InChI Key： IDCLCHBBLNKYQV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C)CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine

Introduction to 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 2137596-98-4)

1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine, identified by its CAS number 2137596-98-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines the structural features of thiazole and pyrazole, two scaffolds widely recognized for their biological activity and versatility in drug design. The presence of multiple functional groups, including amines and alkyl substituents, makes this compound a promising candidate for further exploration in the development of novel therapeutic agents.

The compound’s structure is characterized by a dimethylthiazole moiety attached to a methylpyrazole backbone, with an amine group at the 3-position of the pyrazole ring. This arrangement not only imparts unique electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The dimethylthiazol-4-yl substituent, in particular, has been shown to enhance binding affinity in several pharmacological contexts, making it a valuable component in the design of small-molecule drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole and pyrazole derivatives. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The combination of these two motifs in 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The methylpyrazole moiety is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, pyrazole derivatives have been reported to interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. The addition of the dimethylthiazol-4-yl group further diversifies the chemical space, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict how 1-(dimethyl-1,3-thiazol-4-yl)methyl-4-methyl-1H-pyrazol-3-amine might interact with biological targets at the atomic level. This approach has already led to the identification of several promising derivatives with enhanced efficacy and reduced toxicity. The integration of experimental data with computational predictions provides a powerful framework for optimizing lead compounds like this one.

The compound’s amine functionality also makes it a suitable candidate for prodrug development. Amines are commonly used in prodrug strategies due to their ability to form stable linkages with other molecules while being easily cleaved under physiological conditions. This characteristic could be exploited to improve bioavailability or target specificity, thereby enhancing therapeutic outcomes.

Moreover, the structural features of 1-(dimethylthiazol-4-ylmethyl)-4-methylpyrazolamine align well with current trends in drug design, such as modularity and polypharmacicity. By incorporating multiple functional groups into a single molecule, it is possible to achieve simultaneous interaction with several targets, which may lead to synergistic effects and improved treatment responses. This approach is particularly relevant in addressing multifactorial diseases where multiple pathways are involved.

Several recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For example, thiazole derivatives have been reported to exhibit potent inhibitory activity against various enzymes and receptors associated with metabolic disorders and inflammation. Similarly, pyrazole-based compounds have shown promise in preclinical trials for their ability to modulate immune responses and cell proliferation. The combination of these two scaffolds in 1-(dimethy